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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Isomalt in standard tablet formulations. The focus is on mitigating tablet friability and
addressing common manufacturing challenges.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

Q1: My tablets with a high drug load are showing high friability (>1%). What are the potential
causes and how can | resolve this?

Al: High friability in tablets with a significant amount of active pharmaceutical ingredient (API)
is a common challenge. The issue often stems from the dilution potential of Isomalt and the
impact of the API on tablet bonding.

Troubleshooting Steps:

o Evaluate Drug Load: Isomalt has a good dilution potential, but for some APIs, acceptable
tablets may only be produced at drug concentrations up to 30-40%.[1][2][3] Consider
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reducing the drug-to-excipient ratio if friability is excessive.

o Optimize Compression Force: Increasing the compression force generally leads to harder
tablets with lower friability.[4][5] However, excessive force can sometimes lead to capping or
lamination, especially with certain Isomalt grades. It's crucial to study a range of
compression forces to find the optimal setting for your specific formulation.

 Incorporate a Binder: If direct compression is not providing sufficient tablet strength, consider
a wet granulation process. Isomalt can act as a binder in wet granulation, which can improve
granule properties and result in less friable tablets.

o Consider Co-processed Isomalt: Co-processed Isomalt has been shown to have improved
compatibility and can produce tablets with acceptable strength and friability at higher drug
loads compared to standard Isomailt.

Q2: | am observing sticking and picking on the tablet punch faces. What formulation and
process parameters should | investigate?

A2: Sticking and picking occur when formulation particles adhere to the punch surfaces. This
can be caused by formulation properties, tooling issues, or process parameters.

Troubleshooting Steps:

o Assess Moisture Content: Excessive moisture in the powder blend is a primary cause of
sticking. Ensure that the granules are adequately dried and that the manufacturing
environment's humidity is controlled.

o Optimize Lubrication: Inadequate lubrication can lead to sticking. The most common
lubricant is magnesium stearate. However, over-lubrication can negatively impact tablet
hardness and increase friability. It's essential to optimize the lubricant type and concentration
(typically 0.25% to 1.0% wi/w).

» Evaluate Tooling: Worn or scratched punch faces can promote sticking. Ensure that the
tooling is well-maintained and polished. The design of embossed or debossed elements can
also contribute to picking.
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o Adjust Machine Speed and Compression Force: Increasing the compression force and dwell
time can sometimes help reduce sticking by promoting stronger bonds within the tablet.

Q3: My Isomalt-based tablets are not disintegrating within the expected timeframe. What could
be the cause?

A3: While Isomalt is soluble, several factors can prolong tablet disintegration time.
Troubleshooting Steps:

o Review Compression Force: Higher compression forces lead to harder tablets with lower
porosity, which can increase disintegration time. Evaluate if a lower compression force can
still achieve acceptable friability.

e Assess Lubricant Impact: Hydrophobic lubricants like magnesium stearate can form a film
around particles, hindering water penetration and delaying disintegration. Consider using a
more hydrophilic lubricant like sodium stearyl fumarate or optimizing the concentration and
blending time of magnesium stearate.

 Incorporate a Superdisintegrant: For fast-dissolving tablets, the addition of a
superdisintegrant like crospovidone, croscarmellose sodium, or sodium starch glycolate is
often necessary to achieve rapid disintegration.

o Select the Appropriate Isomalt Grade: Different grades of Isomalt have varying solubilities
and particle sizes, which can affect disintegration. For faster disintegration, a grade with
higher solubility is preferable.

Data Summary Tables

Table 1: Effect of Drug Load on Tablet Properties (Isomalt with Paracetamol)

Tablet Hardness ( L Disintegration Time
Drug Load (%) Friability (%) .

kglcm 2) (min)
20 6.66 £ 0.25 0.2408 5.11 £0.02
40 1.16 £ 0.60 1.6279 1.29+£0.40
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Source: Adapted from a comparative study of Isomalt and co-processed Isomailt.

Table 2: Influence of Compression Force and Lubricant on Tablet Tensile Strength (MPa) for
galenlQ™ 720

0.5% Pruv 1% Pruv

Compressio . .

No 0.5% Mg 1% Mg (Sodium (Sodium
n Force .
(kN) Lubricant Stearate Stearate Stearyl Stearyl

Fumarate) Fumarate)

6 - 0.75 0.68 0.72 0.65
8 0.85 0.92 0.88 0.90 0.86
10 - 1.05 1.02 1.03 1.00

Source: Adapted from studies on the properties of tablets from directly compressible Isomalt.
Experimental Protocols

Protocol 1: Tablet Friability Testing (Based on Ph. Eur. 2.9.7 and USP <1216>)

e Sample Preparation:

o For tablets with a unit weight of 650 mg or less, take a sample of whole tablets that weighs
as close as possible to 6.5 g.

o For tablets with a unit weight greater than 650 mg, take a sample of 10 whole tablets.
o Carefully de-dust the tablets before testing.

« Initial Weighing: Accurately weigh the initial tablet sample (W1).

 Friability Test:
o Place the tablets in the drum of the friability tester.

o Rotate the drum 100 times at a speed of 25 + 1 rpm.
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» Final Weighing:

o Remove the tablets from the drum.

o Carefully de-dust the tablets again.

o Accurately weigh the final tablet sample (W2).
 Calculation:

o Calculate the percentage of weight loss using the following formula: Friability (%) = [(W1 -
W2) / W1] * 100

e Acceptance Criteria: A maximum mean weight loss of not more than 1.0% is generally
considered acceptable for most tablets. If any tablets are obviously cracked, cleaved, or
broken, the sample fails the test.

Protocol 2: Direct Compression Tablet Manufacturing
e Blending:
o Accurately weigh the Isomalt, API, and any other excipients (e.g., disintegrants, glidants).

o Blend the powders in a suitable mixer (e.g., V-blender, bin blender) for a predetermined
time (e.g., 15 minutes) to ensure homogeneity.

o Add the lubricant (e.g., magnesium stearate) and blend for a shorter period (e.g., 2-5
minutes) to avoid over-lubrication.

o Compression:
o Load the final blend into the hopper of a tablet press.
o Set the desired tablet weight, thickness, and compression force.
o Compress the tablets using appropriate tooling.

e |n-Process Controls:
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o Monitor tablet weight, hardness, thickness, and friability at regular intervals.
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Click to download full resolution via product page

Caption: Direct compression experimental workflow for Isomalt-based tablets.
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Caption: Troubleshooting logic for high tablet friability in Isomalt formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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